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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848

This technical guide provides a detailed overview of the key physical properties of the monoazo
dye, Disperse Orange 1. Aimed at researchers, scientists, and professionals in drug
development, this document outlines its melting point and Colour Index number, provides a
standard experimental protocol for melting point determination, and presents a logical workflow
for the physical characterization of such compounds.

Core Physical Properties

Disperse Orange 1, a water-insoluble azo dye, is utilized in the dyeing of polyester and
acetate fibers. Its identification and characterization are crucial for its application and for safety
assessments.

The primary physical constants for Disperse Orange 1 are summarized in the table below. It is
important to note the variation in reported melting points across different sources, which may
be attributed to the purity of the sample or the experimental conditions used for determination.
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Physical Property Value Source(s)
Melting Point 151 °C [1112]

160 °C [2](3]

Colour Index (C.1.) Number 11080 [1]
Molecular Formula C18H14N4O2

Molecular Weight 318.33 g/mol

Appearance Brownish powder/flake

N Soluble in most organic
Solubility vent
solvents

Experimental Protocols

A precise determination of the melting point is fundamental in verifying the purity of a crystalline
solid. Below is a detailed, generalized methodology for this procedure.

This protocol describes the standard procedure for determining the melting point range of a
solid organic compound using a capillary melting point apparatus.

Materials and Equipment:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)
o Capillary tubes (sealed at one end)

o Sample of Disperse Orange 1 (finely powdered)

e Spatula

e Watch glass

o Mortar and pestle (if sample is not a fine powder)

Procedure:
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e Sample Preparation:

o

Place a small amount of the Disperse Orange 1 sample on a clean, dry watch glass.

[¢]

If necessary, crush the sample into a fine, uniform powder using a mortar and pestle.

[¢]

Tap the open end of a capillary tube into the powdered sample to pack a small amount of
the solid into the tube. A sample height of 2-3 mm is ideal.

o

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the bottom,
sealed end of the tube.

e Apparatus Setup:

[e]

Ensure the melting point apparatus is clean and calibrated.

o

Insert the packed capillary tube into the sample holder of the apparatus.

[¢]

Set the initial temperature to approximately 15-20 °C below the expected melting point
(based on literature values, e.g., start at ~130 °C).

[¢]

Set the heating rate (ramp rate) to a slow value, typically 1-2 °C per minute, to ensure
thermal equilibrium is maintained. A slower ramp rate leads to a more accurate
determination.

¢ Melting Point Observation:
o Observe the sample through the magnifying eyepiece.

o Record the temperature at which the first drop of liquid appears. This is the onset of
melting.

o Continue to observe and record the temperature at which the entire solid sample has
completely transformed into a clear liquid. This is the completion of melting.

o The two recorded temperatures constitute the melting point range.

e Post-Measurement:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1670848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Allow the apparatus to cool before performing another measurement.

o For high accuracy, repeat the measurement with two more samples. The results should be
consistent within a narrow range for a pure substance.

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a dye substance like Disperse Orange 1.
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Caption: Workflow for the Characterization of a Dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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